Cas no 2092668-62-5 ((1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2092668-62-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5721784
• PubChem ID: 121208528
• Update Time: 2025-09-27

(1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• F2157-0086
• [1-(1-ethylpiperidin-3-yl)triazol-4-yl]methanol
• AKOS026717928
• 2092668-62-5
• 1H-1,2,3-Triazole-4-methanol, 1-(1-ethyl-3-piperidinyl)-

• Inchi： 1S/C10H18N4O/c1-2-13-5-3-4-10(7-13)14-6-9(8-15)11-12-14/h6,10,15H,2-5,7-8H2,1H3
• InChI Key： IZRCCRROZOHHAY-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2CN(CC)CCC2)N=N1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 378.6±52.0 °C(Predicted)
• pka: 13.00±0.10(Predicted)

Additional information on (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

Research Brief on the Chemical Compound 2092668-62-5 and (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

The chemical compound 2092668-62-5, along with its derivative (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and piperidine moieties, exhibits promising potential in drug discovery and development, particularly in the context of targeted therapies and enzyme inhibition.

Recent studies have focused on the synthesis and biological evaluation of 2092668-62-5 and its derivatives. The compound's structural features, including the 1,2,3-triazole ring, make it a versatile scaffold for medicinal chemistry applications. Researchers have explored its role as a potential inhibitor of various enzymes, including kinases and proteases, which are critical targets in cancer and infectious disease therapeutics.

One of the key derivatives, (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol, has been synthesized via click chemistry, a method known for its efficiency and high yield. This derivative has shown notable activity in preliminary in vitro assays, particularly in modulating specific signaling pathways associated with cell proliferation and apoptosis. The presence of the ethylpiperidinyl group enhances the compound's bioavailability and target specificity, making it a candidate for further preclinical evaluation.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol exhibits selective inhibition against a subset of protein kinases involved in inflammatory responses. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and inhibitory mechanisms, providing a foundation for structure-activity relationship (SAR) optimization.

Another significant finding comes from a collaborative effort between academic and industrial researchers, who reported the compound's potential in overcoming drug resistance in certain cancer cell lines. The study highlighted the compound's ability to synergize with existing chemotherapeutic agents, thereby enhancing their efficacy while minimizing off-target effects. These findings underscore the therapeutic versatility of 2092668-62-5 and its derivatives.

Despite these promising results, challenges remain in the development of 2092668-62-5-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's applicability in other disease areas, including neurodegenerative disorders and autoimmune diseases.

In conclusion, 2092668-62-5 and its derivative (1-(1-ethylpiperidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol represent a promising avenue for drug discovery. Their unique chemical properties and biological activities warrant further investigation, with the potential to yield novel therapeutic agents. Continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the clinical potential of these compounds.